6-Hydroxynaphthalene-1-carbonitrile
Overview
Description
6-Hydroxynaphthalene-1-carbonitrile is a chemical compound with the molecular formula C11H7NO and a molecular weight of 169.183 . It is used for research purposes .
Synthesis Analysis
While specific synthesis methods for 6-Hydroxynaphthalene-1-carbonitrile were not found, a paper discusses the synthesis and characterization of naphthalene derivatives for two-component heterojunction-based ambipolar field-effect transistors . Another source mentions the synthesis of 6-Hydroxy-naphthalene-1-carbonitrile from 1-Cyano-6-methoxy-3,4-dihydronaphtalene .
Molecular Structure Analysis
The molecular structure of 6-Hydroxynaphthalene-1-carbonitrile consists of a naphthalene core with a hydroxy group at the 6-position and a carbonitrile group at the 1-position . A study on 1-Hydroxynaphthalene-2-Carboxanilides discusses the use of molecular docking to predict binding interactions .
Physical And Chemical Properties Analysis
6-Hydroxynaphthalene-1-carbonitrile has a molecular weight of 169.183 . Other specific physical and chemical properties were not found in the search results.
Scientific Research Applications
Synthesis of Thiophene Derivatives
Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects . 6-Hydroxynaphthalene-1-carbonitrile could potentially be used in the synthesis of these thiophene derivatives.
Synthesis of Naphthofuran Derivatives
Naphthofurans have attracted widespread interest due to their presence in natural products and their biological and pharmacological activities . 6-Hydroxynaphthalene-1-carbonitrile could be used in the synthesis of new naphthofuran and related heterocyclic systems .
Synthesis of Tetrazolopyrimidine-6-carbonitrile Compounds
The compound could potentially be used in the synthesis of tetrazolopyrimidine-6-carbonitrile compounds . These compounds have shown potent anticancer activities against human colon cancer .
Synthesis of 2-Hydroxynaphthalene-1-carbaldehyde
6-Hydroxynaphthalene-1-carbonitrile could potentially be used in the synthesis of 2-Hydroxynaphthalene-1-carbaldehyde . This compound is used in various chemical reactions and has potential applications in scientific research .
Use in Industrial Chemistry
6-Hydroxynaphthalene-1-carbonitrile could potentially be used in industrial chemistry . Thiophene derivatives, which could be synthesized using this compound, are utilized in industrial chemistry and material science as corrosion inhibitors .
Use in Material Science
Thiophene-mediated molecules, which could be synthesized using 6-Hydroxynaphthalene-1-carbonitrile, have a prominent role in the advancement of organic semiconductors . They are also used in the fabrication of organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs) .
Future Directions
Mechanism of Action
Target of Action
6-Hydroxynaphthalene-1-carbonitrile, also known as 6-Hydroxy-1-naphthonitrile, has been found to interact with Estrogen receptor beta and Nuclear receptor coactivator 1 . These receptors play a crucial role in various biological processes, including cell growth, differentiation, and apoptosis.
Mode of Action
It is believed that the compound interacts with its targets, leading to changes in cellular processes
Biochemical Pathways
It has been suggested that the compound may influence pathways related to cell growth and differentiation . More research is needed to fully understand the compound’s impact on biochemical pathways.
Result of Action
Some studies suggest that the compound may have anticancer properties . It has been found to exhibit activity against human colon carcinoma cell lines . .
properties
IUPAC Name |
6-hydroxynaphthalene-1-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7NO/c12-7-9-3-1-2-8-6-10(13)4-5-11(8)9/h1-6,13H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BSQTUYCOTSTNLF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=C2)O)C(=C1)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70695402 |
Source
|
| Record name | 6-Hydroxynaphthalene-1-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70695402 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
130200-57-6 |
Source
|
| Record name | 6-Hydroxynaphthalene-1-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70695402 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-hydroxynaphthalene-1-carbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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